Cas no 747411-11-6 (3-ethoxybenzene-1-carbothioamide)

3-ethoxybenzene-1-carbothioamide Properties

Names and Identifiers

• Benzenecarbothioamide,3-ethoxy-
• 3-Ethoxythiobenzamide
• 3-Ethoxybenzene-1-carbothioamide
• 3-ETHOXYBENZENECARBOTHIOAMIDE
• 3-Aethoxy-thiobenzamid
• 3-Aethoxy-thiobenzoesaeure-amid
• 3-ethoxy-thiobenzoic acid amide
• Benzenecarbothioamide,3-ethoxy
• AKOS000203161
• DTXSID60366533
• CS-0299472
• FT-0733415
• SCHEMBL7899218
• NCGC00334820-01
• 747411-11-6
• 3-ethoxybenzenecarbothioamide
• AB01327502-02
• Z56979299
• 3-Ethoxythiobenzamide, AldrichCPR
• 3-Ethoxybenzothioamide
• 3-ETHOXYBENZENE-1-CARBOTHIOAMIDE
• EN300-09494
• DB-025300
• +Expand

• MDL： MFCD05270860
• InChIKey： LXXDVDKIORLFFH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NOS/c1-2-11-8-5-3-4-7(6-8)9(10)12/h3-6H,2H2,1H3,(H2,10,12)
• SMILES： CCOC1=CC=CC(C(N)=S)=C1

Computed Properties

• Exact Mass: 181.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.05613515g/mol
• Heavy Atom Count: 12
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• LogP: 2.41980
• PSA: 67.34000
• Refractive Index: 1.602
• Boiling Point: 311.9±44.0 °C at 760 mmHg
• Melting Point: 118-120 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 142.5±28.4 °C
• Density: 1.2±0.1 g/cm3